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Introduction

Efavirenz (EFV) is a non-nucleoside reverse transcriptase inhibitor (NNRTI) integral to the
treatment of HIV-1 infection.[1][2] Therapeutic drug monitoring (TDM) of efavirenz is crucial to
optimize treatment efficacy and minimize dose-related side effects, such as central nervous
system toxicities.[3] This document provides detailed protocols for the quantitative analysis of
efavirenz in various biological matrices, primarily human plasma, using High-Performance
Liquid Chromatography with Ultraviolet detection (HPLC-UV) and Liquid Chromatography with
tandem Mass Spectrometry (LC-MS/MS). These methods are essential for pharmacokinetic
studies, clinical trials, and routine therapeutic monitoring.

Quantitative Data Summary

The following tables summarize the performance characteristics of various validated
bioanalytical methods for efavirenz quantification.

Table 1: HPLC-UV Methods
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Parameter

Method 1

Method 2

Biological Matrix

Plasma

Blood, Urine

Sample Preparation

Protein Precipitation

Liquid-Liquid Extraction,
Protein Precipitation with
Salting Out

Linearity Range Not Specified Not Specified

Limit of Detection (LOD) 100 ng/mL[4] Not Specified
98-115% (intraday), 99-117%

Accuracy ) Acceptable
(interday)[5]

o 1.670-4.087% (intraday),

Precision (%0RSD) ] Acceptable
3.447-13.347% (interday)[5]

Recovery 98-132%[5] ~90%][2]

Internal Standard (IS) Ritonavir[5] Not Specified

Table 2: LC-MS/MS Methods
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Parameter

Method 1

Method 2

Method 3

Biological Matrix

Human Plasma

Plasma, Brain Tissue,
PBS

Human Plasma

Sample Preparation

Protein Precipitation

Not Specified

Protein Precipitation

Linearity Range

1.0-2,500 ng/mL][1][6]

1.9 to 500 ng/mL[7]

40-6400 pg/L

Lower Limit of
Quantification (LLOQ)

1.0 ng/mL[1][6]

Not Specified

40 pg/L

Accuracy

100-111% (intraday),
95.2-108% (interday)

[6]

93.7-99.5%7]

Within £15%

2.41-6.42% (intraday),

Precision (%RSD) 3.03-9.18% (interday) 1.5-5.6%][7] Within £15%
[6]
High Extraction N B

Recovery - Not Specified Not Specified
Efficiency[1]

Internal Standard (I1S) 13Ce-Efavirenz[1][6] Not Specified Telmisartan

Experimental Protocols

Protocol 1: Efavirenz Quantification in Human Plasma
using HPLC-UV

This protocol is based on a rapid and selective method suitable for resource-limited settings.[5]

1. Materials and Reagents:

» Efavirenz and Ritonavir (Internal Standard) reference standards

o HPLC grade acetonitrile and methanol

e Formic acid

e Human plasma (with EDTA as anticoagulant)
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Deionized water

. Instrumentation:
HPLC system with UV detector
C18 analytical column
Centrifuge
Vortex mixer

. Preparation of Solutions:

Stock Solutions (1 mg/mL): Dissolve 10 mg of efavirenz and ritonavir separately in 10 mL of
methanol.

Working Standard Solutions: Prepare serial dilutions of the efavirenz stock solution with 50%
methanol to create calibration standards.

Internal Standard Working Solution (10 pg/mL): Dilute the ritonavir stock solution with 50%
methanol.

. Sample Preparation (Protein Precipitation):
Pipette 200 pL of plasma into a microcentrifuge tube.

Add 20 pL of the internal standard working solution (Ritonavir, 10 pg/mL) and vortex for 30
seconds.

Add 400 pL of acetonitrile to precipitate plasma proteins.

Vortex for 1 minute.

Centrifuge at 10,000 rpm for 10 minutes.

Transfer the supernatant to a clean tube and inject 20 pL into the HPLC system.

. Chromatographic Conditions:
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Mobile Phase: 0.1% Formic acid in water and acetonitrile.

Flow Rate: 0.3 mL/min.[5]

Column: C18.[5]

Detection Wavelength: 247 nm.[5]

Analysis Time: 6 minutes.[5]

Protocol 2: Efavirenz Quantification in Human Plasma
using LC-MS/MS

This protocol describes a highly sensitive and selective method for efavirenz analysis.[1][6]
1. Materials and Reagents:

» Efavirenz and 3Ce-Efavirenz (Internal Standard) reference standards
e HPLC grade acetonitrile and methanol

e Formic acid

e Human plasma

o Deionized water

2. Instrumentation:

o LC-MS/MS system (e.g., with a triple quadrupole mass spectrometer)
e Analytical column (e.g., C18)

e Centrifuge

o Vortex mixer

3. Preparation of Solutions:
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o Stock Solutions: Prepare stock solutions of efavirenz and 13Ce-efavirenz in an appropriate
solvent.

» Calibration Standards and Quality Control (QC) Samples: Prepare by spiking blank human
plasma with known concentrations of efavirenz.

4. Sample Preparation (Protein Precipitation):

e Use a 50 pL aliquot of human plasma.[1]

e Add an appropriate volume of internal standard solution.

» Precipitate proteins using a suitable organic solvent (e.g., acetonitrile).
e Vortex and centrifuge to pellet the precipitated proteins.

 Dilute the resulting supernatant with water prior to injection.[6]

5. LC-MS/MS Conditions:

o Mobile Phase: A gradient of 0.1% formic acid in water and 0.1% formic acid in acetonitrile.[1]

[6]
e Flow Rate: 0.3 mL/min.[1][6]
« lonization Mode: Negative lonization.[6]
 MRM Transitions:

o Efavirenz: m/z 314.20 - 243.90[1][6]

o 13Ce-Efavirenz (IS): m/z 320.20 — 249.90[1][6]

Total Run Time: 5 minutes.[1][6]

Method Validation Protocol

Validation of the bioanalytical method should be performed according to FDA guidelines to
ensure the reliability of the data.[1][8][9]
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1. Selectivity and Specificity:

e Analyze at least six different blank matrix samples to ensure no endogenous interferences at
the retention times of efavirenz and the internal standard.[10]

2. Linearity and Calibration Curve:

o Prepare a calibration curve using a blank matrix spiked with at least six to eight non-zero
concentrations of efavirenz.

o The coefficient of determination (r2) should be >0.99.[1][6]
3. Accuracy and Precision:

» Analyze replicate Quality Control (QC) samples at a minimum of four concentration levels
(Lower Limit of Quantification (LLOQ), Low, Medium, and High) on different days.

e The mean accuracy should be within £15% of the nominal concentration (x20% for LLLOQ),
and the precision (%RSD) should not exceed 15% (20% for LLOQ).[10]

4. Recovery:

o Determine the extraction efficiency of efavirenz from the biological matrix by comparing the
analyte response in extracted samples to that of post-extraction spiked samples.

5. Stability:

o Evaluate the stability of efavirenz in the biological matrix under various conditions, including:

[¢]

Freeze-thaw stability

[e]

Short-term (bench-top) stability

o

Long-term storage stability

[¢]

Stock solution stability

Visualizations
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Caption: Experimental workflow for bioanalytical analysis of Efavirenz.
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Caption: Key parameters for bioanalytical method validation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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